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Compound of Interest

Compound Name: Ametryn

Cat. No.: B1665967

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
characteristics of the herbicide Ametryn. The information presented is intended to support
research, environmental fate modeling, and toxicological studies. All quantitative data is
summarized in structured tables for ease of reference, and detailed experimental protocols,
based on internationally recognized guidelines, are provided.

Chemical Identity and Structure

Ametryn, a member of the s-triazine class of herbicides, is chemically identified as N-ethyl-N'-
(1-methylethyl)-6-(methylthio)-1,3,5-triazine-2,4-diamine.[1][2] Its primary mode of action is the
inhibition of photosynthesis at photosystem 11.[2][3]

Table 1: Chemical Identification of Ametryn
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Identifier Value

4-N-ethyl-6-methylsulfanyl-2-N-propan-2-yl-

IUPAC Name o o
1,3,5-triazine-2,4-diamine[1]
CAS Number 834-12-8[2]
Chemical Formula CoH17NsS[1][4]
Molecular Weight 227.33 g/mol [1][5]
White to off-white crystalline solid or powder[2]
Appearance

[6]7]

Physicochemical Properties

The environmental behavior and toxicological profile of Ametryn are largely dictated by its
physicochemical properties. These parameters influence its solubility, mobility, persistence, and
bioavailability.

Table 2: Core Physicochemical Properties of Ametryn

Property Value Conditions

Melting Point 84-89 °C[2][6][8] -

- _ ~310.44 - 396.4 °C (rough
Boiling Point ) at 760 mmHg
estimates)[6]

2.74x1076-3.65x 1077
Vapor Pressure 20-25 °C
mmHg (0.365 mPa)[2]

Water Solubility 185 - 209 mg/L[2][6][7] 20-25 °C

pKa 3.71 - 4.1[6][9] 25 °C

Log K_ow (Octanol-Water
N o 2.63 - 3.0[1][10][11] 20-25 °C
Partition Coefficient)

3.9x10°°-414x10~*
Henry's Law Constant 25°C
atm-m3/mol[1][10]
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Table 3: Solubility of Ametryn in Organic Solvents

Solvent Solubility (g/L) Temperature (°C)
Acetone 500 - 610[2][12] 20
Methanol 450 - 510[2][12] 20
Toluene 400 - 470[2][12] 20
n-Octanol 220 20
n-Hexane 58 20
Dichloromethane 600 20

Experimental Protocols for Physicochemical
Characterization

The determination of the physicochemical properties of pesticides like Ametryn follows
standardized methodologies to ensure data accuracy and reproducibility. The following are
detailed summaries of protocols based on OECD (Organisation for Economic Co-operation and
Development) and EPA (Environmental Protection Agency) guidelines.

Melting Point Determination (OECD Guideline 102)

Principle: This method determines the temperature at which a substance transitions from a
solid to a liquid state. For crystalline solids, this is typically a sharp, well-defined temperature.

Apparatus:

Capillary tube melting point apparatus (e.g., Mel-Temp or similar)

Calibrated thermometer or digital temperature probe

Glass capillary tubes (sealed at one end)

Mortar and pestle

Procedure:
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o Sample Preparation: A small amount of the dry, powdered Ametryn is placed in a glass
capillary tube, which is sealed at one end. The sample is packed to a height of 2-3 mm by
tapping the tube.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer.

o Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first droplet of liquid appears and the temperature
at which the last solid particle melts are recorded. This range represents the melting point.

Water Solubility (OECD Guideline 105 - Flask Method)

Principle: This method determines the saturation concentration of a substance in water at a
given temperature.

Apparatus:

Constant temperature water bath or shaker

Glass flasks with stoppers

Centrifuge

Analytical balance

Analytical instrumentation for quantification (e.g., HPLC-UV, GC-MS)

Procedure:

o Equilibration: An excess amount of Ametryn is added to a known volume of distilled water in
a glass flask.

o Saturation: The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C or 25
°C) for a sufficient period to reach equilibrium (typically 24-48 hours).
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» Phase Separation: The suspension is centrifuged at high speed to separate the undissolved
solid from the aqueous solution.

e Quantification: A sample of the clear supernatant is carefully removed and the concentration
of Ametryn is determined using a suitable and validated analytical method.

Vapor Pressure (OECD Guideline 104 - Gas Saturation
Method)

Principle: This method is suitable for substances with low volatility and involves saturating a
stream of inert gas with the vapor of the test substance.

Apparatus:

Constant temperature bath

Inert gas supply (e.g., nitrogen) with flow control

Saturation column containing the test substance on an inert support

Trapping system (e.g., sorbent tubes)

Analytical instrumentation for quantification
Procedure:

e Preparation: The test substance is coated onto an inert support and packed into a saturation
column.

o Saturation: A controlled flow of inert gas is passed through the saturation column at a
constant temperature. The flow rate is slow enough to ensure complete saturation of the gas
with Ametryn vapor.

e Trapping: The gas stream exiting the column is passed through a trapping system to collect
the vaporized Ametryn.

e Analysis: The amount of Ametryn collected in the trap is quantified.
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o Calculation: The vapor pressure is calculated from the amount of substance transported and
the volume of gas passed through the column.

pKa Determination (Potentiometric Titration)

Principle: This method determines the acid dissociation constant (pKa) by measuring the pH of
a solution as a titrant of known concentration is added.

Apparatus:

pH meter with a calibrated electrode

Burette

Stirrer

Beaker

Procedure:

Solution Preparation: A known concentration of Ametryn is dissolved in a suitable solvent
(often a water-organic solvent mixture for compounds with low water solubility).

Titration: The solution is titrated with a standardized solution of a strong acid or base.

pH Measurement: The pH of the solution is recorded after each addition of the titrant.

Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined
from the pH at the half-equivalence point.

Octanol-Water Partition Coefficient (Log K_ow_) (OECD
Guideline 107 - Shake Flask Method)

Principle: This method determines the ratio of a chemical's concentration in the octanol phase
to its concentration in the aqueous phase at equilibrium.

Apparatus:
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Separatory funnels or centrifuge tubes with stoppers

Mechanical shaker

Centrifuge

Analytical instrumentation for quantification
Procedure:

e Phase Preparation: n-Octanol and water are mutually saturated by shaking them together
and allowing the phases to separate.

o Partitioning: Ametryn is dissolved in either the water or octanol phase. A known volume of
this solution is then mixed with a known volume of the other phase in a separatory funnel.

o Equilibration: The mixture is shaken until equilibrium is reached.
e Phase Separation: The two phases are separated by centrifugation.

e Quantification: The concentration of Ametryn in both the aqueous and octanol phases is
determined.

o Calculation: The K_ow__is calculated as the ratio of the concentration in the octanol phase to
the concentration in the aqueous phase. Log K_ow__is the base-10 logarithm of this value.

Visualization of Physicochemical Properties and
Environmental Fate

The interplay of Ametryn's physicochemical properties governs its behavior and persistence in
the environment. The following diagram illustrates these logical relationships.
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Caption: Relationship between Ametryn's properties and its environmental fate.

Conclusion

This technical guide has provided a detailed examination of the physicochemical
characteristics of Ametryn. The tabulated data offers a quick reference for key values, while
the outlined experimental protocols provide insight into the standardized methods used for their
determination. The visualization of the interplay between these properties and environmental
fate processes underscores the importance of a thorough physicochemical understanding in
assessing the overall impact of this herbicide. This information serves as a valuable resource
for professionals engaged in the study and management of Ametryn.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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